Cas no 321553-60-0 (N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide)

• Product Name: N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide
• CAS No: 321553-60-0
• MDL: MFCD00142003
• CID: 4645954
• Update Time: 2025-05-23

N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-CHLOROPHENYL)-3-NITRO-4-(1H-PYRAZOL-1-YL)BENZENECARBOXAMIDE
• N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

• MDL： MFCD00142003

Additional information on N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide: A Comprehensive Overview

The compound CAS No 321553-60-0, also known as N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chlorophenyl group, a nitro group, and a pyrazole ring, all of which contribute to its unique chemical properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The structural composition of N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide is particularly noteworthy. The presence of the chlorophenyl group introduces electronic effects that enhance the compound's reactivity, while the nitro group adds both electron-withdrawing and directing properties. The pyrazole ring, a five-membered aromatic heterocycle, contributes to the compound's stability and bioavailability. These features make it an ideal candidate for exploring new chemical reactions and developing advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These methods not only improve yield but also ensure the purity required for high-throughput screening in pharmacological studies. The ability to synthesize this compound in large quantities has further fueled its application in drug development.

In terms of pharmacological activity, N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide has shown promising results in vitro and in vivo studies. Preclinical data indicate that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic diseases such as cancer and neurodegenerative disorders.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular docking studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity, paving the way for the design of more effective derivatives.

From an environmental perspective, the synthesis and application of CAS No 321553-60-0 are being carefully evaluated to ensure sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. This includes the use of biodegradable solvents and catalysts as well as recycling strategies for unreacted reagents.

In conclusion, N-(3-Chlorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.